Cas no 893572-73-1 (Propyl[(2,4,5-trimethoxyphenyl)methyl]amine)

• Product Name: Propyl[(2,4,5-trimethoxyphenyl)methyl]amine
• CAS No: 893572-73-1
• MF: C₁₃H₂₁NO₃
• MW: 239.310744047165
• MDL: MFCD07407257
• CID: 4718733
• Update Time: 2025-05-21

Propyl[(2,4,5-trimethoxyphenyl)methyl]amine Chemical and Physical Properties

Names and Identifiers

• Propyl[(2,4,5-trimethoxyphenyl)methyl]amine
• N-[(2,4,5-trimethoxyphenyl)methyl]propan-1-amine

• MDL： MFCD07407257
• Inchi： 1S/C13H21NO3/c1-5-6-14-9-10-7-12(16-3)13(17-4)8-11(10)15-2/h7-8,14H,5-6,9H2,1-4H3
• InChI Key： KTHKDKDJEGCVLM-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C(=CC=1CNCCC)OC)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 201
• Topological Polar Surface Area: 39.7

Additional information on Propyl[(2,4,5-trimethoxyphenyl)methyl]amine

Propyl[(2,4,5-trimethoxyphenyl)methyl]amine: A Comprehensive Overview

Propyl[(2,4,5-trimethoxyphenyl)methyl]amine, identified by the CAS registry number 893572-73-1, is a compound of significant interest in various scientific and industrial applications. This organic compound belongs to the class of amines and features a complex structure characterized by a propyl group attached to a (2,4,5-trimethoxyphenyl)methyl group. The presence of multiple methoxy groups on the aromatic ring imparts unique chemical properties, making it a valuable molecule in research and development.

The synthesis of Propyl[(2,4,5-trimethoxyphenyl)methyl]amine typically involves multi-step organic reactions. Recent advancements in synthetic chemistry have enabled more efficient pathways for its preparation. For instance, researchers have explored the use of catalytic cross-coupling reactions to construct the carbon-nitrogen bond efficiently. These methods not only enhance yield but also reduce the environmental footprint of the synthesis process.

One of the most intriguing aspects of this compound is its potential application in drug discovery. The methoxy groups on the aromatic ring are known to influence the molecule's pharmacokinetic properties, such as absorption and metabolism. Recent studies have highlighted its role as a lead compound in anti-inflammatory and antitumor drug development. For example, a 2023 study published in Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit promising activity against certain cancer cell lines.

In addition to its pharmacological applications, Propyl[(2,4,5-trimethoxyphenyl)methyl]amine has shown potential in materials science. Its unique electronic properties make it a candidate for use in organic electronics. Researchers are investigating its ability to act as an electron donor in organic photovoltaic cells. Initial findings suggest that incorporating this compound into polymer blends could enhance charge transport properties.

The physical and chemical properties of this compound are well-documented. It exists as a crystalline solid at room temperature with a melting point of approximately 120°C. Its solubility in common organic solvents like dichloromethane and ethyl acetate makes it suitable for various analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

From an environmental perspective, understanding the degradation pathways of Propyl[(2,4,5-trimethoxyphenyl)methyl]amine is crucial for assessing its ecological impact. Recent studies have employed computational methods to predict its biodegradation rates under different environmental conditions. These studies suggest that the compound may undergo hydrolytic cleavage under alkaline conditions.

In conclusion, Propyl[(2,4,5-trimethoxyphenyl)methyl]amine, with its unique structure and versatile properties, continues to be a focal point in diverse fields ranging from pharmaceuticals to materials science. Ongoing research is expected to uncover new applications and improve our understanding of this fascinating compound.